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Compound of Interest

Compound Name: 3-Amino-5-chlorobenzonitrile

Cat. No.: B1278834

This guide provides immediate, essential safety and logistical information for handling 3-
Amino-5-chlorobenzonitrile, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure the safe handling, storage, and
disposal of this compound.

Chemical Identifier:
e Name: 3-Amino-5-chlorobenzonitrile
e CAS Number: 53312-78-0

e Molecular Formula: C7HsCIN2

Hazard Identification and Classification

3-Amino-5-chlorobenzonitrile is classified with the following hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]
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Signal Word: Warning
Hazard Statements: H302, H315, H319, H335

Precautionary Statements: P261, P264, P270, P271, P280, P302+P352, P304+P340,
P305+P351+P338, P330, P362+P364, P403+P233, P405, P501[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure risk.

PPE Category Specification

Chemical splash goggles or safety glasses
_ meeting ANSI Z.87.1 1989 standard. A face
Eye/Face Protection o ) ) )
shield is required when there is a risk of

explosion or significant splash hazard.[3]

Chemical-resistant gloves (e.qg., Nitrile rubber).
) ) A flame-resistant lab coat (e.g., Nomex®)
Skin Protection _
should be worn over cotton clothing. Ensure

shoes cover the entire foot.[3][4]

Use in a well-ventilated area or under a
chemical fume hood.[1][4] If exposure limits are
Respiratory Protection exceeded, use a NIOSH/MSHA or European
Standard EN 149 approved respirator with a
particulates filter conforming to EN 143.[1][5]

Operational and Handling Protocol

Engineering Controls:
o Ensure adequate ventilation, especially in confined areas.[5]
o Eyewash stations and safety showers must be in close proximity to the workstation.[1][5]

Handling Procedures:
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» Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work
area by ensuring it is clean and uncluttered.

» Dispensing: Avoid creating dust.[5] If the compound is in solid form, handle it in a fume hood.

e During Use: Avoid contact with skin, eyes, and clothing.[5] Do not breathe dust.[5] Do not
eat, drink, or smoke when using this product.[1]

After Handling: Wash hands and any exposed skin thoroughly after handling.[1]
Storage:

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

o Store locked up.[1]

» Incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing
agents.[5]

Emergency and First Aid Measures
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Exposure Route First Aid Procedure

Immediately rinse cautiously with water for

several minutes, including under the eyelids.[1]

[5] Remove contact lenses if present and easy
Eye Contact i o )

to do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[1][5]

Take off immediately all contaminated clothing
and wash it before reuse.[6] Wash off

Skin Contact immediately with plenty of soap and water.[1][5]
If skin irritation occurs or if you feel unwell, call a
POISON CENTER or doctor.[1][5]

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[1][7]
Inhalation If not breathing, give artificial respiration.[1][7]

Call a POISON CENTER or doctor if you feel

unwell.[1]

Rinse mouth.[1][5] Call a POISON CENTER or
Ingestion doctor if you feel unwell.[1][5] Never give

anything by mouth to an unconscious person.[8]

Disposal Plan

Proper disposal of 3-Amino-5-chlorobenzonitrile and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

» |solate Waste: Segregate waste containing 3-Amino-5-chlorobenzonitrile, including
contaminated lab supplies like gloves, filter paper, and empty containers.

o Containerization: Place the waste into a clearly labeled, sealable, and chemically compatible
hazardous waste container.[4]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC326420050&productDescription=2-AMINO-5-CHLOROBENZONIT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108670010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC326420050&productDescription=2-AMINO-5-CHLOROBENZONIT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108670010&countryCode=US&language=en
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3600%2F3637-7-35.pdf
https://www.fishersci.com/store/msds?partNumber=AC326420050&productDescription=2-AMINO-5-CHLOROBENZONIT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108670010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC326420050&productDescription=2-AMINO-5-CHLOROBENZONIT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108670010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC326420050&productDescription=2-AMINO-5-CHLOROBENZONIT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC326420050&productDescription=2-AMINO-5-CHLOROBENZONIT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC326420050&productDescription=2-AMINO-5-CHLOROBENZONIT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC326420050&productDescription=2-AMINO-5-CHLOROBENZONIT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108670010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC326420050&productDescription=2-AMINO-5-CHLOROBENZONIT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108670010&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_36764-94-0.do
https://www.benchchem.com/product/b1278834?utm_src=pdf-body
https://www.benchchem.com/product/b1278834?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Amino_6_phenylpyrazine_2_carbonitrile_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "3-
Amino-5-chlorobenzonitrile,” and the associated hazards (e.g., "Toxic," "Irritant™).[4]

Disposal Procedure:

o Dispose of contents and container to an approved waste disposal plant.[1][5]
» Do not dispose of down the drain or with general laboratory waste.[1][4]

o Contact a licensed professional waste disposal service for disposal.[8]

Spill Management:

o Ensure adequate ventilation and evacuate personnel from the area.[8][9]

o Wear appropriate PPE.

o For solid spills, sweep up and shovel into a suitable container for disposal without creating
dust.[5][8]

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.[4]

Visual Workflow for Handling 3-Amino-5-
chlorobenzonitrile

The following diagram illustrates the standard operating procedure for handling 3-Amino-5-
chlorobenzonitrile from receipt to disposal.
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Caption: Workflow for safe handling of 3-Amino-5-chlorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-Amino-5-
chlorobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278834#personal-protective-equipment-for-
handling-3-amino-5-chlorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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